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Compound of Interest

Compound Name: Artesunate-13C4

Cat. No.: B12377046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Artesunate-13Ca, an isotopically labeled internal standard crucial for quantitative bioanalysis.
This document details supplier information, available product specifications, and insights into
its application in experimental settings. The guide also includes diagrammatic representations
of a typical experimental workflow, the synthesis of the labeled compound, and a key signaling
pathway influenced by Artesunate.

Commercial Availability and Suppliers

Artesunate-13Ca is a specialized chemical compound used primarily in research and
development, particularly in pharmacokinetic and metabolic studies. Its commercial availability
is limited to suppliers specializing in isotopically labeled compounds. The primary identified
supplier is MedchemExpress. While other suppliers such as Toronto Research Chemicals
(TRC) and Alsachim (a Shimadzu Group Company) offer deuterated and related isotopically
labeled compounds, MedchemExpress explicitly lists Artesunate-13Ca in their catalog.

Table 1: Commercial Suppliers of Isotopically Labeled Artesunate
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Supplier Product Name Catalog Number Availability
MedchemExpress Artesunate-13Ca HY-154773S In Stock[1]
Toronto Research -~ ]

) Artesunate-ds Not specified Available
Chemicals
Toronto Research )

] Artesunate-da TRC-A777803-1MG Available
Chemicals

: [**C,2Ha]- " .

Alsachim Not specified Available[2]

Dihydroartemisinin

Product Specifications

Detailed product specifications are essential for the accurate design and execution of
experiments. While a specific Certificate of Analysis for Artesunate-3C4 from MedchemExpress
was not publicly available, the general specifications can be inferred from their product page

and certificates of analysis for related compounds.

Table 2: Product Specifications for Artesunate-13Ca
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Parameter Specification Source

Butanedioic acid, 1-[(3R,5aS,
6R,8aS,9R,10S,12R,12aR)-
) decahydro-3,6,9-trimethyl-3,
Chemical Name ] Inferred
12-epoxy-12H-pyrano[4,3-j]-1,

2-benzodioxepin-10-yI] ester-

13Cq

Molecular Formula C1513C4H280s [1]

Molecular Weight 388.43 [1]

Isotopic Purity Typically 299% for C labeled General Supplier Data
compounds

Chemical Purity Typically =298% (HPLC) [3]

Appearance White to off-white solid

Solubility Soluble in DMSO

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1

month.

Storage

Synthesis of Artesunate-*3*Ca

The synthesis of Artesunate involves the esterification of dihydroartemisinin (DHA) with
succinic anhydride. For the 3Ca-labeled version, the isotopic labels are introduced via 13Ca-
labeled succinic anhydride.
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. - - . Basic Conditions
Dihydroartemisinin (DHA) Succinic Anhydride-13Ca (e.g., Pyridine, Triethylamine)

Esterification

\

> Artesunate-13Ca

Click to download full resolution via product page

Synthesis of Artesunate-13C4

This reaction is a standard esterification where the hydroxyl group of DHA attacks one of the
carbonyl carbons of the labeled succinic anhydride, leading to the formation of the
hemisuccinate ester, Artesunate-3Ca.

Experimental Applications and Protocols

Artesunate-13Ca is primarily used as an internal standard in quantitative mass spectrometry-
based assays, such as Liquid Chromatography-Mass Spectrometry (LC-MS), for the accurate
determination of Artesunate concentrations in biological matrices.

Experimental Workflow: Metabolic Stability Assay

The following diagram illustrates a typical workflow for a metabolic stability assay using
Artesunate-13C4 as an internal standard.
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Sample Preparation
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Workflow for a Metabolic Stability Assay
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Detailed Methodologies for LC-MS Analysis

Several LC-MS methods have been developed for the quantification of Artesunate and its
active metabolite, dihydroartemisinin (DHA), in biological samples.

Table 3: Example LC-MS Parameters for Artesunate Analysis

Parameter Description

C18 reverse-phase column (e.g., XTerra MS

Column
C18, 3.5 um, 2.1 x 100 mm)
_ A: 0.15% aqueous formic acid; B: 0.15% formic
Mobile Phase o o
acid in acetonitrile
) Isocratic or gradient elution depending on the
Gradient -~
specific method.
Flow Rate 300 pL/min
Injection Volume 5-30 pL
Positive Atmospheric Pressure Chemical
lonization Mode lonization (APCI+) or Electrospray lonization
(ESI+)
) Single lon Recording (SIR) or Multiple Reaction
Detection

Monitoring (MRM)

Artesunate: [M+NHa4]* at 402;

Monitored lons (m/z
(m'z) Dihydroartemisinin: [M+NHa4]* at 302

Artesunate Signaling Pathways

Artesunate has been shown to exert its effects through the modulation of various signaling
pathways, including the PI3K/Akt/mTOR and NF-kB pathways. Understanding these pathways
is crucial for researchers in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12377046?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377046?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. medchemexpress.com [medchemexpress.com]

2. schd-shimadzu.com [schd-shimadzu.com]

3. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Application of Artesunate-13Ca]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377046#commercial-availability-and-suppliers-of-
artesunate-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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